Cas no 872701-04-7 (4-(1H-1,2,3-triazol-5-yl)butanoic acid)

4-(1H-1,2,3-triazol-5-yl)butanoic acid structure

872701-04-7 structure

Product Name:4-(1H-1,2,3-triazol-5-yl)butanoic acid

CAS No:872701-04-7

MF:C₆H₉N₃O₂

MW:155.154560804367

CID:1881657

PubChem ID:53959517

Update Time:2025-07-19

4-(1H-1,2,3-triazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-4-butanoic acid
- 4-(1H-1,2,3-triazol-5-yl)butanoic acid
- 1H-1,2,3-Triazole-4-butanoic acid (9CI)
- 4-(1H-1,2,3-Triazol-4-yl)butanoic acid
- Inchi： 1S/C6H9N3O2/c10-6(11)3-1-2-5-4-7-9-8-5/h4H,1-3H2,(H,10,11)(H,7,8,9)
- InChI Key： JJYUJRZNPOGWAM-UHFFFAOYSA-N
- SMILES： O=C(CCCC1NN=NC=1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4

4-(1H-1,2,3-triazol-5-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10771-5g	4-(1H-1,2,3-triazol-4-yl)butanoic acid	872701-04-7	95%	5g	$2170	2023-09-07
TRC	H955198-10mg	4-(1H-1,2,3-triazol-4-yl)butanoic acid	872701-04-7		10mg	$ 70.00	2022-06-04
TRC	H955198-50mg	4-(1H-1,2,3-triazol-4-yl)butanoic acid	872701-04-7		50mg	$ 250.00	2022-06-04
TRC	H955198-100mg	4-(1H-1,2,3-triazol-4-yl)butanoic acid	872701-04-7		100mg	$ 365.00	2022-06-04
Chemenu	CM392381-100mg	4-(1H-1,2,3-triazol-5-yl)butanoic acid	872701-04-7	95%+	100mg	$355	2023-01-09
Chemenu	CM392381-250mg	4-(1H-1,2,3-triazol-5-yl)butanoic acid	872701-04-7	95%+	250mg	$533	2023-01-09
Chemenu	CM392381-500mg	4-(1H-1,2,3-triazol-5-yl)butanoic acid	872701-04-7	95%+	500mg	$710	2023-01-09
Chemenu	CM392381-1g	4-(1H-1,2,3-triazol-5-yl)butanoic acid	872701-04-7	95%+	1g	$888	2023-01-09
abcr	AB461338-250 mg	4-(1H-1,2,3-Triazol-4-yl)butanoic acid, 95%; .	872701-04-7	95%	250MG	€673.80	2022-03-01
Enamine	EN300-156995-0.05g	4-(1H-1,2,3-triazol-4-yl)butanoic acid	872701-04-7	95%	0.05g	$245.0	2023-05-20

4-(1H-1,2,3-triazol-5-yl)butanoic acid Production Method

Production Method 1

622-79-7

53293-00-8

872701-04-7

Reaction Conditions

1.1 Catalysts: Sodium ascorbate , Cupric acetate Solvents: tert-Butanol , Water ; 72 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 30 bar, 60 °C

Reference

Development of autotaxin inhibitors: A series of zinc binding triazoles

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(13), 2279-2284

Production Method 2

872700-68-0

53293-00-8

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 3

133217-92-2

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water ; 12 h, rt
2.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, 85 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 4

18997-19-8

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water ; 12 h, 90 °C
2.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 30 min, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 5

912340-40-0

872701-04-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 30 bar, 60 °C

Reference

Development of autotaxin inhibitors: A series of zinc binding triazoles

Thomson, Christopher G.; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(13), 2279-2284

Production Method 6

872700-98-6

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, 85 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 7

872700-80-6

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 8

872700-88-4

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 9

53293-00-8

872700-69-1

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 10

53293-00-8

872700-70-4

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, 85 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 11

93765-68-5

872701-04-7

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water ; 12 h, rt
2.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 12

872701-04-7

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0.5 h, 0 °C → rt
2.1 Reagents: Sodium azide Solvents: Water ; 12 h, rt
3.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, 85 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

Production Method 13

872701-04-7

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0.5 h, 0 °C → rt
2.1 Reagents: Sodium azide Solvents: Water ; 12 h, rt
3.1 Reagents: Sodium ascorbate Catalysts: Copper sulfate Solvents: tert-Butanol , Water ; 24 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

NH-1,2,3-triazoles from azidomethyl pivalate and carbamates: Base-labile N-protecting groups

Loren, Jon C.; et al, Synlett, 2005, (18), 2847-2850

4-(1H-1,2,3-triazol-5-yl)butanoic acid Raw materials

4-(1H-1,2,3-triazol-5-yl)butanoic acid Preparation Products

4-(1H-1,2,3-triazol-5-yl)butanoic acid (872701-04-7)

4-(1H-1,2,3-triazol-5-yl)butanoic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(1H-1,2,3-triazol-5-yl)butanoic acid

Comprehensive Overview of 4-(1H-1,2,3-triazol-5-yl)butanoic acid (CAS No. 872701-04-7): Properties, Applications, and Industry Trends

4-(1H-1,2,3-triazol-5-yl)butanoic acid (CAS No. 872701-04-7) is a heterocyclic compound featuring a 1,2,3-triazole ring linked to a butanoic acid moiety. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's triazole ring is known for its stability and ability to participate in hydrogen bonding, while the carboxylic acid group enhances its reactivity in synthetic applications. Researchers often explore its role as a building block for drug discovery, particularly in designing small-molecule inhibitors and bioconjugates.

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The synthesis of 4-(1H-1,2,3-triazol-5-yl)butanoic acid typically involves Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high yield and selectivity, which is critical for industrial-scale production. Environmental concerns have also driven interest in greener synthetic routes, with researchers exploring catalyst-free or solvent-free conditions. Such innovations address the broader market demand for sustainable chemistry, a hot topic in both academic and industrial circles.

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